Cas no 3095-33-8 (Phosphine oxide, 1-naphthalenyldiphenyl-)

• Product Name: Phosphine oxide, 1-naphthalenyldiphenyl-
• CAS No: 3095-33-8
• MF: C₂₂H₁₇OP
• MW: 328.343546628952
• CID: 1445017
• PubChem ID: 11023927
• Update Time: 2025-04-20

Phosphine oxide, 1-naphthalenyldiphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, 1-naphthalenyldiphenyl-
• 1-diphenylphosphorylnaphthalene
• SCHEMBL9422307
• 3095-33-8
• (naphthalen-1-yl)diphenylphosphine oxide
• DTXSID30452331

• Inchi： 1S/C22H17OP/c23-24(19-12-3-1-4-13-19,20-14-5-2-6-15-20)22-17-9-11-18-10-7-8-16-21(18)22/h1-17H
• InChI Key： QPFFMCFXDHYNFR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 328.10181
• Monoisotopic Mass: 328.101702159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07